5-(Chlorodifluoromethyl)-3-methyl-1,2-oxazole-4-carboxylic acid
Overview
Description
5-(Chlorodifluoromethyl)-3-methyl-1,2-oxazole-4-carboxylic acid, also known as CDMMO, is an organic acid that is used in various scientific research applications. It is a colorless solid with a melting point of about 95°C and a boiling point of about 200°C. CDMMO is a versatile compound with a wide range of applications, from chemical synthesis to biochemical and physiological research.
Scientific Research Applications
Oxazole Derivatives in Scientific Research
Oxazoles are five-membered heterocyclic compounds containing oxygen and nitrogen, which have been extensively studied due to their diverse pharmacological properties. These compounds have been explored for their therapeutic potentials, including antimicrobial, anti-inflammatory, antihyperglycemic, and anticancer activities. The synthetic versatility of oxazoles allows for the design and development of new therapeutic agents, highlighting their importance in medicinal chemistry.
Synthetic Approaches and Biological Significance : Oxazoles have been synthesized through various methods and demonstrated a wide range of pharmacological profiles. Some derivatives have shown promising therapeutic potentials and have undergone preclinical and clinical evaluations, indicating their significant role in drug discovery and development (Kaur et al., 2018).
Applications in Enzymatic Remediation : Enzymatic approaches using oxazole derivatives have gained interest in the degradation of organic pollutants in wastewater. The presence of oxazole compounds enhances the efficiency of enzyme-mediated degradation processes, demonstrating their potential in environmental remediation efforts (Husain & Husain, 2007).
properties
IUPAC Name |
5-[chloro(difluoro)methyl]-3-methyl-1,2-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClF2NO3/c1-2-3(5(11)12)4(13-10-2)6(7,8)9/h1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXKXJRCQMBAASX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1C(=O)O)C(F)(F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClF2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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